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  4. (2S)-2-[[(2S)-6-Azaniumyl-2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]hexanoyl]amino]-4-methylpentanoate
(2S)-2-[[(2S)-6-Azaniumyl-2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]hexanoyl]amino]-4-methylpentanoate (2S)-2-[[(2S)-6-Azaniumyl-2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]hexanoyl]amino]-4-methylpentanoate
Brand Name: Vulcanchem
CAS No.: 158016-09-2
VCID: VC0120395
InChI: InChI=1S/C19H29N3O5/c1-13(2)12-16(19(25)26)22-18(24)15(7-3-4-10-20)21-17(23)9-8-14-6-5-11-27-14/h5-6,8-9,11,13,15-16H,3-4,7,10,12,20H2,1-2H3,(H,21,23)(H,22,24)(H,25,26)/b9-8+/t15-,16-/m0/s1
SMILES: CC(C)CC(C(=O)[O-])NC(=O)C(CCCC[NH3+])NC(=O)C=CC1=CC=CO1
Molecular Formula: C19H29N3O5
Molecular Weight: 379.5 g/mol

(2S)-2-[[(2S)-6-Azaniumyl-2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]hexanoyl]amino]-4-methylpentanoate

CAS No.: 158016-09-2

Main Products

VCID: VC0120395

Molecular Formula: C19H29N3O5

Molecular Weight: 379.5 g/mol

(2S)-2-[[(2S)-6-Azaniumyl-2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]hexanoyl]amino]-4-methylpentanoate - 158016-09-2

CAS No. 158016-09-2
Product Name (2S)-2-[[(2S)-6-Azaniumyl-2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]hexanoyl]amino]-4-methylpentanoate
Molecular Formula C19H29N3O5
Molecular Weight 379.5 g/mol
IUPAC Name (2S)-2-[[(2S)-6-azaniumyl-2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]hexanoyl]amino]-4-methylpentanoate
Standard InChI InChI=1S/C19H29N3O5/c1-13(2)12-16(19(25)26)22-18(24)15(7-3-4-10-20)21-17(23)9-8-14-6-5-11-27-14/h5-6,8-9,11,13,15-16H,3-4,7,10,12,20H2,1-2H3,(H,21,23)(H,22,24)(H,25,26)/b9-8+/t15-,16-/m0/s1
Standard InChIKey CRXYEFZDLANHTQ-FHQWLQQXSA-N
Isomeric SMILES CC(C)C[C@@H](C(=O)[O-])NC(=O)[C@H](CCCC[NH3+])NC(=O)/C=C/C1=CC=CO1
SMILES CC(C)CC(C(=O)[O-])NC(=O)C(CCCC[NH3+])NC(=O)C=CC1=CC=CO1
Canonical SMILES CC(C)CC(C(=O)[O-])NC(=O)C(CCCC[NH3+])NC(=O)C=CC1=CC=CO1
PubChem Compound 7408491
Last Modified Nov 11 2021
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